Cas no 30760-79-3 ([2,4'-Bithiazole]-4-carboxylicacid, 2'-[2-(benzoylamino)ethyl]-, ethyl ester)
30760-79-3 structure
Product Name:[2,4'-Bithiazole]-4-carboxylicacid, 2'-[2-(benzoylamino)ethyl]-, ethyl ester
CAS No:30760-79-3
MF:C18H17N3O3S2
MW:387.47588133812
CID:311500
PubChem ID:285724
Update Time:2025-04-19
[2,4'-Bithiazole]-4-carboxylicacid, 2'-[2-(benzoylamino)ethyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- [2,4'-Bithiazole]-4-carboxylicacid, 2'-[2-(benzoylamino)ethyl]-, ethyl ester
- ethyl 2-[2-(2-benzamidoethyl)-1,3-thiazol-4-yl]-1,3-thiazole-4-carboxylate
- 2'-(2-Benzamidoaethyl)-2,4'-bithiazol-4-carbonsaeureaethylester
- 2'-(2-benzoylamino-ethyl)-[2,4']bithiazolyl-4-carboxylic acid ethyl ester
- AC1L63OC
- AC1Q64MQ
- AG-J-92903
- AR-1I8224
- CHEMBL2086880
- CTK4G5869
- ethyl 2'-[2-(benzoylamino)ethyl]-2,4'-bi-1,3-thiazole-4-carboxylate
- NCI 0143140
- NSC143140
- DTXSID40301407
- MLS002920582
- NSC-143140
- Ethyl 2'-(2-benzamidoethyl)-[2,4'-bithiazole]-4-carboxylate
- Ethyl2'-(2-benzamidoethyl)-[2,4'-bithiazole]-4-carboxylate
- 30760-79-3
- SMR001798170
-
- Inchi: 1S/C18H17N3O3S2/c1-2-24-18(23)14-11-26-17(21-14)13-10-25-15(20-13)8-9-19-16(22)12-6-4-3-5-7-12/h3-7,10-11H,2,8-9H2,1H3,(H,19,22)
- InChI Key: CYSBXYHRQLJFCV-UHFFFAOYSA-N
- SMILES: S1C=C(C2=NC(C(=O)OCC)=CS2)N=C1CCNC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 387.07131
- Monoisotopic Mass: 387.07113376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 81.18
[2,4'-Bithiazole]-4-carboxylicacid, 2'-[2-(benzoylamino)ethyl]-, ethyl ester Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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